Cas no 2098106-95-5 (3-(3,3,3-Trifluoropropyl)piperidine hydrochloride)

• Product Name: 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride
• CAS No: 2098106-95-5
• MF: C₈H₁₅ClF₃N
• MW: 217.659611940384
• CID: 5042149
• PubChem ID: 126844773
• Update Time: 2025-10-30

3-(3,3,3-Trifluoropropyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,3,3-trifluoropropyl)piperidine hydrochloride
• 3-(3,3,3-trifluoropropyl)piperidine;hydrochloride
• 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride

• Inchi： 1S/C8H14F3N.ClH/c9-8(10,11)4-3-7-2-1-5-12-6-7;/h7,12H,1-6H2;1H
• InChI Key： GQXXVUQJQDDVDW-UHFFFAOYSA-N
• SMILES： Cl.FC(CCC1CNCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 133
• Topological Polar Surface Area: 12

Additional information on 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride

Introduction to 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride (CAS No. 2098106-95-5) in Modern Chemical and Pharmaceutical Research

3-(3,3,3-Trifluoropropyl)piperidine hydrochloride, identified by the chemical abstracts service number 2098106-95-5, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The introduction of fluorine atoms into the piperidine ring not only enhances the metabolic stability of the molecule but also influences its binding affinity and selectivity, which are critical factors in drug design.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various pharmaceutical formulations and experimental applications. This solubility advantage is particularly important for drug delivery systems, where efficient dissolution is essential for achieving optimal bioavailability. The structural motif of 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride has been explored in several research studies, demonstrating its potential as a key intermediate in the synthesis of more complex pharmacophores.

Recent advancements in medicinal chemistry have highlighted the role of fluorinated piperidines in the development of central nervous system (CNS) drugs. The trifluoromethyl group in 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride contributes to the lipophilicity of the molecule, which is often a desirable trait for crossing the blood-brain barrier. This property has been leveraged in the design of novel antipsychotics and antidepressants, where fluorinated piperidines have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

In addition to its applications in CNS drug discovery, 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride has been investigated for its potential in other therapeutic areas. For instance, studies have suggested that this compound may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. The fluorine atoms enhance the electron-withdrawing effect on the molecule, which can lead to increased interactions with biological targets such as enzymes and receptors. This interaction modality has been explored in the development of novel antibiotics and antiviral agents.

The synthesis of 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. The use of fluorinated reagents and catalysts is often necessary to achieve optimal results. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility in the synthesis process.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride with biological targets. These studies have provided insights into how the fluorine atoms influence binding affinity and selectivity. For example, computational analysis has revealed that the trifluoromethyl group can engage in favorable hydrogen bonding interactions with polar residues in protein active sites. This information has been used to guide the optimization of lead compounds towards higher efficacy and lower toxicity.

The pharmacological profile of 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride has been evaluated through both in vitro and in vivo experiments. In cell-based assays, this compound has demonstrated potential as a kinase inhibitor due to its ability to disrupt ATP binding pockets. Preclinical studies have also shown that it exhibits moderate CNS penetration when administered orally. These findings have laid the groundwork for further investigation into its therapeutic potential.

The safety profile of hydrochloride salts is well-documented in toxicology studies. While acute toxicity tests indicate moderate hepatotoxicity at high doses, chronic exposure studies have not revealed significant organ toxicity at therapeutic levels. This makes 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride a promising candidate for further clinical development if additional safety concerns can be addressed through structural modifications.

Future directions in research may focus on exploring analogs of 3-(3,3,3-Trifluoropropyl)piperidine hydrochloride that exhibit enhanced potency or reduced side effects. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying new chemical entities with improved pharmacological profiles. Additionally, green chemistry approaches may be employed to develop more sustainable synthetic routes for this compound.

In conclusion, 2098106-95-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its applications span multiple therapeutic areas including CNS disorders and antimicrobial treatments. As research continues to uncover new insights into its pharmacology and synthesis, 2098106-95-5) is poised to play an important role in the development of next-generation therapeutics.